Cas no 16656-02-3 (D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate))

D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate) structure
16656-02-3 structure
Product name:D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate)
CAS No:16656-02-3
MF:C8H18O14P2
MW:400.167645931244
CID:172985
PubChem ID:130470

D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • D-glycero-D-altro-2-Octulose,1,8-bis(dihydrogen phosphate)
    • D-glycero-D-altro-octulose 1,8-bisphosphate
    • 1,8-di-O-phosphono-L-glycero-D-altro-oct-2-ulose
    • 16656-02-3
    • D-glycero-D-altro-octulose-1,8-bisphosphate
    • DTXSID10937217
    • CHEBI:77854
    • D-glycero-D-altro-2-Octulose, 1,8-bis(dihydrogen phosphate)
    • 1,8-Di-O-phosphonooct-2-ulose
    • Q27147462
    • (2S,3R,4R,5R,6S)-2,3,4,5,6-pentahydroxy-7-oxo-8-(phosphonooxy)octyl dihydrogen phosphate
    • [(2S,3R,4R,5R,6S)-2,3,4,5,6-pentahydroxy-7-oxo-8-phosphonooxyoctyl] dihydrogen phosphate
    • Inchi: InChI=1S/C8H18O14P2/c9-3(1-21-23(15,16)17)5(11)7(13)8(14)6(12)4(10)2-22-24(18,19)20/h3,5-9,11-14H,1-2H2,(H2,15,16,17)(H2,18,19,20)
    • InChI Key: FQNLKWXILWAYPZ-UHFFFAOYSA-N
    • SMILES: OP(OCC(C(C(C(C(C(COP(=O)(O)O)=O)O)O)O)O)O)(O)=O

Computed Properties

  • Exact Mass: 400.01717924g/mol
  • Monoisotopic Mass: 400.01717924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 252Ų
  • XLogP3: -6.7

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